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1.0 Introduction

The Mediterranean fruit fly (medfly), Ceratitis capitata, is a highly destructive polyphagous pest threatening

fruit production globally [1]. Its detection primarily relies on trapping systems baited with the male-specific

attractant, Trimedlure (TML) [2] [3]. Effective surveillance is the cornerstone of control and eradication

programs, enabling early detection and prompt management actions that prevent widespread establishment

and economic loss [2]. These application notes provide detailed protocols for the strategic placement and

maintenance of Trimedlure-baited traps, integrating factors such as topography and host presence to

maximize surveillance efficiency.

2.0 Understanding the Tool: Trimedlure Plugs and Traps

2.1 Trimedlure Formulations Trimedlure is a synthetic attractant, typically dispensed from solid

polymeric plugs. These plugs are designed to reduce the high volatility of the liquid form, thereby extending

its effective field longevity [3].

2.2 Standardized Traps The Jackson trap is the standard device used for medfly surveillance with

Trimedlure [2] [3]. It is a white, delta-shaped (triangular) trap made of waxed paper, with a sticky insert

coated in adhesive to capture flies and a perforated basket to hold the lure.
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3.0 Strategic Placement: Key Environmental and Topographical Factors

While the search results lack specific spacing guidelines for different elevations, they highlight critical

factors that must inform placement strategies.

3.1 Influence of Elevation and Topography Research shows that medfly population dynamics and

phenology are strongly regulated by elevation [1].

Population Delay: Adult medfly captures in semi-mountainous highlands (e.g., 600 m) can

commence up to 15 days later and cease earlier than in coastal lowlands (e.g., 5 m) [1].
Capture Probability: The probability of detecting medflies decreases significantly as elevation

increases. One study found a 4% decrease in total captures for every 10 m increase in elevation [1].
Practical Implication: Surveillance programs in topographically diverse regions must account for

these phenological shifts. Trap servicing schedules in higher elevation areas should be aligned with
the later and shorter activity period of the medfly.

3.2 Host Presence and Availability Medfly is polyphagous, and its populations surge in response to the

ripening of key host fruits [1].

Seasonal Peaks: Trap captures typically peak during the ripening periods of major hosts. In mixed
orchards, two primary peaks are often observed: one during the stone fruit season and a second,

more pronounced peak during the citrus season [1].
Placement Priority: Traps should be placed preferentially on host trees. Within a host tree, traps

should be situated in a shaded, leafy part of the mid-canopy, as this mimics the natural resting and
lekking sites of male medflies. Avoid placing traps on the exterior, sun-exposed parts of the canopy.

4.0 Experimental Protocols for Field Evaluation

4.1 Protocol: Comparing Trimedlure Plug Longevity This protocol is adapted from multiple field studies

to assess the effective field life of different TML formulations [2] [3].

Objective: To determine the field longevity and attractiveness of Trimedlure plugs over time.
Materials:

Jackson traps
Trimedlure plugs (e.g., 2g, 3g, 4g loadings)

Fresh liquid Trimedlure (2mL) and cotton wicks (as a control)
GPS unit or detailed maps for geolocation

Data sheets for recording captures
Methodology:
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Site Selection: Choose a site with known medfly activity, such as a mixed fruit orchard or

coffee field.
Experimental Design: Deploy traps in a randomized complete block design. Each block

should contain one trap for each treatment (e.g., fresh liquid control, fresh plug, plugs aged for
2, 4, 6, 8, 10, and 12 weeks).

Trap Placement: Suspend traps from tree branches at a height of 1.5-2.5 meters, in a shaded
location within the canopy. Maintain a minimum distance of 20-30 meters between traps to

avoid interference.
Aging and Data Collection: Prior to the study, age the designated plugs in the field for the

required durations. For each trapping period (e.g., weekly), conduct a single release of marked
sterile male medflies (approx. 40,000) or monitor wild populations. Check all traps 24 hours

post-release and record the number of males captured per trap.
Statistical Analysis: Compare male captures between treatments using analysis of variance

(ANOVA) or generalized linear models (GLM). A plug is considered effective if it captures a
statistically similar number of males as the fresh liquid control (p > 0.05).

4.2 Protocol: Assessing Placement Strategies in Different Elevations

Objective: To evaluate the optimal timing and placement density for traps across an elevational
gradient.

Materials: (As above, with additional temperature data loggers).
Methodology:

Transect Establishment: Establish monitoring transects at several distinct elevations (e.g., 0-
100m, 100-300m, 300-500m, >500m).

Standardized Deployment: Place a standardized number of traps per hectare at each
elevational band, using the same lure type and age (e.g., fresh 2g plugs).

Monitoring: Service traps weekly and record the number of male medflies captured.
Data Collection: Record the date of first capture, peak captures, and the date of last capture at

each elevation. Correlate this activity with local temperature data.
Analysis: Use statistical models (e.g., logistic regression) to analyze how elevation and

temperature affect the probability of first capture and overall capture rates.

5.0 Workflow for Deployment and Data Management The following diagram illustrates the integrated

workflow for planning, executing, and analyzing a medfly trapping study.
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Study Planning and Site Assessment

Define Objectives and Scope

Identify Topographic Transects
and Host Availability

Select Trimedlure Formulation
and Determine Trap Density

Field Deployment

Place Traps in Shaded Canopy
at Strategic Elevations

Secure and Mark Trap Locations
with GPS

Document Deployment Conditions

Routine Monitoring & Maintenance

Service Traps at Scheduled
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Intervals (e.g., 6-8 weeks)

Record Captures and Replace
Sticky Inserts/Plugs as Needed

Inspect for Damage or Contamination

Data Analysis & Reporting

Collate and Analyze Capture Data

Evaluate Lure Longevity and
Elevation-Based Patterns

Publish Findings and Update
Operational Protocols

Click to download full resolution via product page

6.0 Summary of Trimedlure Plug Performance Data The table below summarizes key findings from

recent field studies on Trimedlure plug longevity, which is critical for planning servicing intervals.

Trimedlure
Dispenser

Effective
Longevity
(Weeks)

Key Findings Source

2g Polymeric
Plug

6-8 weeks Captures were statistically similar to fresh liquid lure
for up to 6 weeks; significant reduction in captures

[2] [3]
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Trimedlure
Dispenser

Effective
Longevity
(Weeks)

Key Findings Source

after 8 weeks of aging.

3g Polymeric
Plug

6-8 weeks

(inconsistent at 8
weeks)

Generally performed as well as a fresh 2g plug for up

to 8 weeks in some trials, but not others. Not
consistently better than 2g plugs for extending service

intervals.

[2]

4g Polymeric
Plug

>12 weeks

(historical data)

Early studies showed effectiveness beyond 12 weeks,

but this formulation was not adopted as standard,
likely due to cost and operational factors.

[2]

2mL Liquid
on Wick

2-4 weeks High volatility leads to rapid loss of attractiveness; not
suitable for long-term monitoring programs.

[3]

Key Recommendations for Professionals

Adhere to a 6-8 Week Servicing Interval: Based on consistent evidence, 2g Trimedlure plugs
should be replaced every 6 to 8 weeks to maintain maximum attractancy [2] [3].
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Prioritize Trap Placement in Host Trees: Focus surveillance efforts on areas with ripe or ripening

host fruit, especially citrus, which supports high population densities and can lead to a pronounced
autumn capture peak [1].

Account for Elevation in Program Timing: Initiate and conclude trapping programs later in higher
elevation areas. Adjust inspection schedules to reflect the delayed and compressed medfly activity

period in these regions [1].
Implement an Assessment-Based Approach: Move beyond rigid, fixed-interval trap spacing. Use

knowledge of host presence, topography, and historical activity data to place traps strategically in
"comfort zones" where flies are most likely to congregate [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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